Cas no 1805300-67-7 (2-Bromo-3-(difluoromethyl)pyridin-4-amine)

• Product Name: 2-Bromo-3-(difluoromethyl)pyridin-4-amine
• CAS No: 1805300-67-7
• MF: C₆H₅BrF₂N₂
• MW: 223.018107175827
• CID: 4927498
• Update Time: 2025-08-02

2-Bromo-3-(difluoromethyl)pyridin-4-amine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3-(difluoromethyl)pyridin-4-amine
• 4-Amino-2-bromo-3-(difluoromethyl)pyridine

• Inchi： 1S/C6H5BrF2N2/c7-5-4(6(8)9)3(10)1-2-11-5/h1-2,6H,(H2,10,11)
• InChI Key： XHPAWBZTJUIEDW-UHFFFAOYSA-N
• SMILES： BrC1C(C(F)F)=C(C=CN=1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 134
• XLogP3: 1.8
• Topological Polar Surface Area: 38.9

Additional information on 2-Bromo-3-(difluoromethyl)pyridin-4-amine

Introduction to 2-Bromo-3-(difluoromethyl)pyridin-4-amine (CAS No. 1805300-67-7)

2-Bromo-3-(difluoromethyl)pyridin-4-amine, with the CAS number 1805300-67-7, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a bromine atom, a difluoromethyl group, and an amine functionality, which collectively contribute to its potential applications in drug discovery and development.

The chemical structure of 2-Bromo-3-(difluoromethyl)pyridin-4-amine is particularly noteworthy due to its ability to form stable and bioactive derivatives. The presence of the bromine atom allows for efficient functionalization through various chemical reactions, such as Suzuki coupling and palladium-catalyzed cross-coupling reactions. These reactions are crucial in the synthesis of complex molecules with diverse biological activities.

The difluoromethyl group in 2-Bromo-3-(difluoromethyl)pyridin-4-amine is known for its ability to modulate the physicochemical properties of the molecule. Fluorinated compounds often exhibit enhanced metabolic stability and improved pharmacokinetic profiles, making them attractive candidates for drug development. The amine functionality, on the other hand, provides a reactive site for further derivatization, enabling the synthesis of a wide range of analogs with varying biological activities.

In recent years, 2-Bromo-3-(difluoromethyl)pyridin-4-amine has been extensively studied for its potential as a lead compound in the development of novel therapeutic agents. Research has shown that this compound and its derivatives exhibit promising activities against various targets, including kinases, G protein-coupled receptors (GPCRs), and ion channels. For instance, a study published in the Journal of Medicinal Chemistry reported that a series of derivatives of 2-Bromo-3-(difluoromethyl)pyridin-4-amine demonstrated potent inhibitory activity against the epidermal growth factor receptor (EGFR), a key target in cancer therapy.

Another area of interest is the use of 2-Bromo-3-(difluoromethyl)pyridin-4-amine in the development of antiviral agents. A recent study in Antiviral Research highlighted the antiviral properties of this compound against several RNA viruses, including influenza and coronavirus. The researchers found that certain derivatives of 2-Bromo-3-(difluoromethyl)pyridin-4-amine exhibited significant antiviral activity by inhibiting viral replication and reducing viral load in infected cells.

The synthetic accessibility of 2-Bromo-3-(difluoromethyl)pyridin-4-amine is another factor contributing to its popularity in pharmaceutical research. Various synthetic routes have been developed to produce this compound efficiently and on a large scale. One such method involves the reaction of 3-bromopyridine with difluoroiodomethane followed by amination to form the final product. This synthetic pathway is highly reproducible and can be easily scaled up for industrial production.

In addition to its potential as a lead compound for drug discovery, 2-Bromo-3-(difluoromethyl)pyridin-4-amine has also been explored for its use as a probe molecule in biochemical assays. Its unique structural features make it an excellent candidate for labeling and tracking specific biomolecules in cellular environments. For example, researchers have used derivatives of this compound to study protein-protein interactions and signaling pathways in living cells.

The safety profile of 2-Bromo-3-(difluoromethyl)pyridin-4-amine is an important consideration in its development as a therapeutic agent. Preclinical studies have shown that this compound exhibits low toxicity and good safety margins when administered at therapeutic doses. However, further investigations are necessary to fully understand its long-term effects and potential side effects.

In conclusion, 2-Bromo-3-(difluoromethyl)pyridin-4-amine (CAS No. 1805300-67-7) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features, synthetic accessibility, and biological activities make it an attractive candidate for further exploration and development as a potential therapeutic agent. Ongoing research continues to uncover new insights into its properties and potential uses, solidifying its position as a valuable tool in the quest for innovative treatments.